Cas no 1597402-13-5 (Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-)

• Product Name: Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-
• CAS No: 1597402-13-5
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 5282973
• Update Time: 2025-10-28

Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

• Inchi： 1S/C10H13ClS/c1-3-10(2,8-11)6-9-4-5-12-7-9/h3-5,7H,1,6,8H2,2H3
• InChI Key： KUDZOLKEIUEOKJ-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(CCl)(C)C=C

Additional information on Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]-

Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl]

Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] is a compound with the CAS number 1597402-13-5, and it belongs to the class of heterocyclic compounds. This compound is characterized by its thiophene ring, which is a five-membered aromatic ring containing one sulfur atom. The substituent at the 3-position of the thiophene ring is a 2-(chloromethyl)-2-methyl-3-buten-1-yl group, which introduces additional functionality and reactivity to the molecule.

The structure of this compound is of significant interest in organic chemistry due to its potential applications in various fields, including materials science, pharmaceuticals, and catalysis. Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The presence of the chloromethyl group in this compound suggests that it could be used as an intermediate in the synthesis of more complex molecules or as a building block in polymer chemistry.

One of the key areas where Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] has shown promise is in the field of catalysis. Researchers have explored its ability to act as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions. The thiophene ring provides a stable platform for coordinating with metal centers, while the chloromethyl group can participate in various chemical transformations. This dual functionality makes it a versatile candidate for designing new catalysts with enhanced activity and selectivity.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and organometallic processes. Recent advancements in organocopper chemistry have enabled more efficient and selective routes to prepare such thiophene derivatives. For instance, the use of copper-mediated coupling reactions has been reported to yield high-purity samples of this compound with excellent regioselectivity.

The properties of Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] make it an attractive candidate for applications in drug discovery. Thiophene-containing compounds are known for their ability to modulate biological activity due to their unique electronic properties and structural diversity. The chloromethyl substituent can serve as a reactive site for further functionalization, allowing researchers to explore its potential as an anti-inflammatory agent or an antimicrobial compound.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial. Studies have shown that thiophene derivatives can undergo various degradation pathways under aerobic and anaerobic conditions. The presence of the chloromethyl group may influence these processes by altering the compound's stability and bioavailability. This information is essential for assessing its potential impact on environmental health and safety.

In conclusion, Thiophene, 3-[2-(chloromethyl)-2-methyl-3-buten-1-yl] (CAS No. 1597402-13-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, catalysis, materials science, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.